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methylcarrabioside 2,4/'-disulfate methylcarrabioside 2,4/'-disulfate
Brand Name: Vulcanchem
CAS No.: 132895-20-6
VCID: VC0138926
InChI: InChI=1S/C13H22O16S2.2K/c1-23-13-11(29-31(20,21)22)10-9(5(26-13)3-24-10)27-12-7(16)6(15)8(4(2-14)25-12)28-30(17,18)19;;/h4-16H,2-3H2,1H3,(H,17,18,19)(H,20,21,22);;/q;2*+1/p-2/t4-,5+,6-,7-,8+,9?,10-,11-,12+,13+;;/m1../s1
SMILES: COC1C(C2C(C(O1)CO2)OC3C(C(C(C(O3)CO)OS(=O)(=O)[O-])O)O)OS(=O)(=O)[O-].[K+].[K+]
Molecular Formula: C13H20K2O16S2
Molecular Weight: 574.6 g/mol

methylcarrabioside 2,4/'-disulfate

CAS No.: 132895-20-6

Main Products

VCID: VC0138926

Molecular Formula: C13H20K2O16S2

Molecular Weight: 574.6 g/mol

methylcarrabioside 2,4/'-disulfate - 132895-20-6

CAS No. 132895-20-6
Product Name methylcarrabioside 2,4/'-disulfate
Molecular Formula C13H20K2O16S2
Molecular Weight 574.6 g/mol
IUPAC Name dipotassium;[(2R,3R,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-[[(1S,3S,4R,5R)-3-methoxy-4-sulfonatooxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]oxan-3-yl] sulfate
Standard InChI InChI=1S/C13H22O16S2.2K/c1-23-13-11(29-31(20,21)22)10-9(5(26-13)3-24-10)27-12-7(16)6(15)8(4(2-14)25-12)28-30(17,18)19;;/h4-16H,2-3H2,1H3,(H,17,18,19)(H,20,21,22);;/q;2*+1/p-2/t4-,5+,6-,7-,8+,9?,10-,11-,12+,13+;;/m1../s1
Standard InChIKey XBOCQMUTMKHISG-WOQQIGLDSA-L
Isomeric SMILES CO[C@@H]1[C@@H]([C@H]2C([C@@H](O1)CO2)O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)OS(=O)(=O)[O-])O)O)OS(=O)(=O)[O-].[K+].[K+]
SMILES COC1C(C2C(C(O1)CO2)OC3C(C(C(C(O3)CO)OS(=O)(=O)[O-])O)O)OS(=O)(=O)[O-].[K+].[K+]
Canonical SMILES COC1C(C2C(C(O1)CO2)OC3C(C(C(C(O3)CO)OS(=O)(=O)[O-])O)O)OS(=O)(=O)[O-].[K+].[K+]
Synonyms MCBS-2,4-S
methyl alpha-carrabioside 2,4'-sulfate
methylcarrabioside 2,4'-disulfate
PubChem Compound 3083187
Last Modified Nov 11 2021
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